Cas no 1373028-63-7 (tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate)

• Product Name: tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate
• CAS No: 1373028-63-7
• MF: C₁₄H₂₄N₂O₃
• MW: 268.351963996887
• CID: 4591872
• Update Time: 2025-10-05

tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 1-Carbamoyl-6-Azaspiro[2.6]Nonane-6-Carboxylate(WX100965)
• Tert-Butyl 1-Carbamoyl-6-Azaspiro[2.6]Nonane-6-Carboxylate
• 6-Azaspiro[2.6]nonane-6-carboxylic acid, 1-(aminocarbonyl)-, 1,1-dimethylethyl ester
• tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate

• Inchi： 1S/C14H24N2O3/c1-13(2,3)19-12(18)16-7-4-5-14(6-8-16)9-10(14)11(15)17/h10H,4-9H2,1-3H3,(H2,15,17)
• InChI Key： TTZVNAFXHUHKDC-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)C2(CCCN(C(OC(C)(C)C)=O)CC2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate

tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate: A Comprehensive Overview

The compound tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate, identified by the CAS number 1373028-63-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, nitrogen. The structure of this molecule includes a tert-butyl group, a carbamoyl group, and a carboxylate group, making it a versatile compound for further functionalization and exploration.

Recent studies have highlighted the importance of spiro compounds like tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate in drug discovery and material science. The unique spiro structure provides a rigid framework that can be exploited for designing bioactive molecules with improved pharmacokinetic properties. For instance, researchers have demonstrated that such compounds can act as scaffolds for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate involves a multi-step process that typically starts with the preparation of the spiro ring system. This is followed by functionalization with the tert-butyl and carbamoyl groups to achieve the desired structure. The use of advanced catalytic methods and green chemistry principles has made the synthesis more efficient and environmentally friendly, aligning with current trends in sustainable chemical manufacturing.

In terms of physical properties, tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate exhibits a melting point that is consistent with its molecular weight and structural complexity. The compound is soluble in common organic solvents, which facilitates its use in various chemical reactions and analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate extends beyond traditional pharmaceuticals into areas such as agrochemicals and advanced materials. For example, derivatives of this compound have shown promise as herbicides due to their ability to inhibit specific plant enzymes without adversely affecting non-target organisms. Additionally, research into its use as a precursor for polymerizable monomers has opened new avenues in materials science.

In conclusion, tert-butyl 1-carbamoyl-6-azaspiro[2.6]nonane-6-carboxylate is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a valuable tool for researchers and industry professionals alike.